N~4~-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide

• IUPAC Name: 4-N-(4-butylphenyl)-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C21H33N3O2/c1-4-7-8-17-9-11-19(12-10-17)22-20(25)18-13-15-24(16-14-18)21(26)23(5-2)6-3/h9-12,18H,4-8,13-16H2,1-3H3,(H,22,25)
• InChI Key: BDYWVFUFFOJRRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)N(CC)CC
• Molecular Formula: C21H33N3O2
• Molecular Weight: 359.5 g/mol

Description

N~4~-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide is a synthetic organic compound characterized by its complex molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide typically involves multi-step organic reactions. One common method includes the reaction of 4-butylphenylamine with diethyl piperidine-1,4-dicarboxylate under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

N~4~-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like halides or amines can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N~4~-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N4-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-butylphenyl)-1-(4-ethoxyphenyl)methanimine
• N-(4-butylphenyl)-4-nitrobenzamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide

Uniqueness

N~4~-(4-butylphenyl)-N~1~,N~1~-diethylpiperidine-1,4-dicarboxamide is unique due to its specific molecular structure, which imparts distinct chemical and biological properties